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Compound of Interest

Compound Name: 2-Octanone

Cat. No.: B155638

Essential Safety and Handling Guide for 2-
Octanone

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal procedures for the handling of 2-Octanone in a
laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of
researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure safety when
handling 2-Octanone. The following table summarizes the recommended PPE based on the
potential hazards.
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Protection Type

Required Equipment

Specifications and Usage
Notes

Eye and Face Protection

Safety glasses with side

shields or chemical goggles.

Must conform to EN 166 (EU)
or NIOSH (US) standards.
Ensure a tight fit.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., PVC, Neoprene).

Glove selection depends on
the duration of contact. For
prolonged or frequent contact,
use gloves with a protection
class of 5 or higher
(breakthrough time > 240
minutes). For brief contact, a
protection class of 3 or higher
is recommended
(breakthrough time > 60
minutes).[1] Always wash

hands after removing gloves.

[1]

Protective clothing (e.g.,

overalls, PVC apron).

Wear fire/flame resistant and
impervious clothing.[2] For
large-scale use, consider tight-
weave, non-static clothing and

non-sparking safety footwear.

[1]

Respiratory Protection

Full-face respirator with
appropriate filter (e.g., Type A-
P filter).

Required if exposure limits are
exceeded or if irritation is
experienced.[1][2] Ensure

proper fit and training on use.

Handling and Storage Protocols

Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.

Handling:
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» Work in a well-ventilated area, preferably under a chemical fume hood.[2]

e Avoid all personal contact, including inhalation of vapors.[1]

o Keep away from heat, sparks, open flames, and other ignition sources.[3]

e Use non-sparking tools and explosion-proof equipment.[2][3]

e Ground and bond containers and receiving equipment to prevent static discharge.[3]
e Do not eat, drink, or smoke in areas where 2-Octanone is handled.[2][4]

Storage:

Store in original, tightly closed containers in a cool, well-ventilated area.[1][3]

Keep in an approved flammable liquid storage area.[1]

Avoid storage in pits, depressions, or basements where vapors may accumulate.[1]

Store away from incompatible materials such as oxidizing agents, bases, and strong
reducing agents.[1]

Spill and Disposal Procedures

Immediate and correct response to a spill is critical. The following workflow outlines the
necessary steps for both minor and major spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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